BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
of 1-Phenyl-1-propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenyl-1-propanol

Cat. No.: B1198777

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-Phenyl-1-propanol (CAS No. 93-54-9), a combustible liquid that is
harmful if swallowed.[1] Adherence to these procedures is critical for protecting personnel and
the environment.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle 1-Phenyl-1-propanol with
appropriate safety measures. The substance is recognized as a combustible liquid and an
irritant.[2][3]

Personal Protective Equipment (PPE) and Handling Protocols:

o Eye Protection: Always wear chemical safety goggles or a face shield to prevent eye contact.

[2]

e Hand Protection: Use appropriate chemical-resistant gloves, such as nitrile rubber, to avoid
skin contact.[2]

o Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.
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» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
minimize the inhalation of vapors.

» Hygiene: Thoroughly wash your hands after handling the chemical. Eating, drinking, or
smoking in the work area is strictly prohibited.

« Ignition Sources: Keep 1-Phenyl-1-propanol away from open flames, hot surfaces, and any
other potential sources of ignition.

Hazardous Waste Classification and Segregation

Due to its combustibility and potential health hazards, 1-Phenyl-1-propanol and any materials
contaminated with it must be treated as hazardous waste. It is the responsibility of the chemical
waste generator to correctly classify the waste in accordance with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.

Key Waste Management Steps:

 |dentify as Hazardous Waste: Classify 1-Phenyl-1-propanol waste as hazardous due to its
combustible and toxic properties.

o Separate Waste Streams: Do not mix 1-Phenyl-1-propanol waste with non-hazardous
materials. Maintain segregated waste streams to ensure proper disposal.

» Use Appropriate Containers: Store waste in suitable, closed, and properly labeled
containers.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Phenyl-1-
propanol.
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Property Value

CAS Number 93-54-9

Molecular Formula CoH120

Molecular Weight 136.19 g/mol

Flash Point 90 °C (194 °F) - Closed Cup
Boiling Point 218 - 220 °C

Density 0.993 g/mL

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of 1-
Phenyl-1-propanol.

o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste." The
label should also explicitly state the contents, "1-Phenyl-1-propanol,” and indicate its
associated hazards, such as "Combustible" and "Harmful if Swallowed."

e Engage a Certified Vendor: The disposal of 1-Phenyl-1-propanol must be managed by a
licensed hazardous waste disposal company. These vendors are equipped to handle the
transportation and processing of chemical waste in compliance with all regulatory standards.

o Hazardous Waste Manifest: For off-site disposal, a hazardous waste manifest is required.
This document serves as a tracking record from the point of generation to the final disposal
facility, ensuring a "cradle-to-grave" chain of custody.

» Record Keeping: Maintain copies of all disposal manifests and related records as mandated
by regulatory authorities.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Phenyl-1-propanol.
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1-Phenyl-1-propanol Disposal Workflow

Start: 1-Phenyl-1-propanol Waste Generated

l

Is the waste contaminated with other substances?

No Yes

Segregate from other waste streams

Characterize the mixed waste for all hazards

Select a suitable, closed, and compatible waste container

Label container with 'Hazardous Waste' and list all chemical constituents and hazards

Store in a designated hazardous waste accumulation area away from ignition sources

Arrange for pickup by a licensed hazardous waste disposal vendor

Complete and sign the hazardous waste manifest

Retain a copy of the manifest for regulatory compliance

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 1-Phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1198777?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC150030500&productDescription=1-PHENYL-1-PROPANOL%2C+99%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_S_1_Phenylpropan_2_ol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-propanol
https://www.benchchem.com/product/b1198777#1-phenyl-1-propanol-proper-disposal-procedures
https://www.benchchem.com/product/b1198777#1-phenyl-1-propanol-proper-disposal-procedures
https://www.benchchem.com/product/b1198777#1-phenyl-1-propanol-proper-disposal-procedures
https://www.benchchem.com/product/b1198777#1-phenyl-1-propanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

